Cas no 938186-76-6 (5-OCTADIYNYL-DU CEP)

• Product Name: 5-OCTADIYNYL-DU CEP
• CAS No: 938186-76-6
• MF: C₄₇H₅₅N₄O₈P
• MW: 834.935373544693
• MDL: MFCD10687025
• CID: 1981617
• PubChem ID: 99694933
• Update Time: 2025-05-19

5-OCTADIYNYL-DU CEP Chemical and Physical Properties

Names and Identifiers

• 5-OCTADIYNYL-DU CEP
• 5-Octadiynyl-dU CE-phosphoramidite
• 5'-Dimethoxytrityl-5-(octa-1,7-diynyl)-2'-deoxyuridine, 3'-[(2-cyanoethyl)-(N,N-diisopropyl)]-phosphoramidite
• 5-(OCTA-1,7-DIYNYL)-5-O-DMTr-2-DEOXY URIDINE-3-O-CE-AMIDITE
• (2R,3S,5R)-2-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-5-(5-(octa-1,7-diyn-1-yl)-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-3-yl (2-cyanoethyl) diisopropylphosphoramidite
• MFCD10687025
• 938186-76-6
• C8-Alkyne-dU-CEP

• MDL： MFCD10687025
• Inchi： 1S/C47H55N4O8P/c1-8-9-10-11-12-14-18-36-32-50(46(53)49-45(36)52)44-31-42(59-60(57-30-17-29-48)51(34(2)3)35(4)5)43(58-44)33-56-47(37-19-15-13-16-20-37,38-21-25-40(54-6)26-22-38)39-23-27-41(55-7)28-24-39/h1,13,15-16,19-28,32,34-35,42-44H,9-12,17,30-31,33H2,2-7H3,(H,49,52,53)/t42-,43+,44+,60?/m0/s1
• InChI Key： MKSBKPPIZWOEHY-SSOUGYATSA-N
• SMILES： [C@@H]1(OP(OCCC#N)N(C(C)C)C(C)C)[C@@H](COC(C2C=CC=CC=2)(C2C=CC(OC)=CC=2)C2C=CC(OC)=CC=2)O[C@@H](N2C(=O)NC(=O)C(C#CCCCCC#C)=C2)C1

Computed Properties

• Exact Mass: 834.37575172g/mol
• Monoisotopic Mass: 834.37575172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 60
• Rotatable Bond Count: 21
• Complexity: 1550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 132Ų

Additional information on 5-OCTADIYNYL-DU CEP

Comprehensive Overview of 5-OCTADIYNYL-DU CEP (CAS No. 938186-76-6): Properties, Applications, and Industry Relevance

The compound 5-OCTADIYNYL-DU CEP (CAS No. 938186-76-6) is a specialized chemical entity gaining attention in advanced research and industrial applications. Its unique molecular structure, featuring an octadiynyl backbone, positions it as a valuable intermediate in organic synthesis, material science, and pharmaceutical development. This article delves into its properties, synthesis pathways, and emerging uses while addressing trending topics like sustainable chemistry and high-performance materials.

Chemically, 5-OCTADIYNYL-DU CEP belongs to the alkyne-functionalized compounds, characterized by its conjugated diyne system. This structural motif is pivotal for applications requiring click chemistry or polymer crosslinking, as it facilitates efficient cycloaddition reactions. Researchers are increasingly exploring its role in designing bioorthogonal probes and nanostructured materials, aligning with the growing demand for precision tools in diagnostics and nanotechnology.

In the context of green chemistry, 5-OCTADIYNYL-DU CEP has been evaluated for its potential in solvent-free reactions and catalytic processes. A 2023 study highlighted its compatibility with copper-free click chemistry, reducing reliance on heavy metal catalysts—a key concern for environmentally conscious manufacturers. Such advancements resonate with global searches for eco-friendly synthesis routes and reduced chemical waste.

The pharmaceutical sector has shown interest in this compound for prodrug development and targeted drug delivery systems. Its ability to form stable linkages with biomolecules makes it suitable for antibody-drug conjugates (ADCs), a hot topic in oncology research. Industry reports indicate a surge in queries related to ADC linkers and bioconjugation techniques, where 5-OCTADIYNYL-DU CEP offers novel solutions.

Material scientists leverage its photopolymerization properties for creating advanced coatings and 3D-printable resins. With the additive manufacturing market projected to exceed $35 billion by 2027, compounds like 5-OCTADIYNYL-DU CEP are critical for developing high-resolution photoresists. This aligns with frequent searches for functional monomers in electronics and microfabrication.

Analytical data for 938186-76-6 reveals excellent thermal stability (decomposition >250°C) and solubility in common organic solvents, making it versatile for lab-scale and industrial processes. Recent patents describe its use in OLED materials, addressing the booming demand for flexible displays—a topic generating over 50,000 monthly searches globally.

Quality control protocols for 5-OCTADIYNYL-DU CEP emphasize HPLC purity (>98%) and spectroscopic characterization (FTIR, NMR). These parameters are frequently queried by procurement specialists, reflecting the industry's focus on batch-to-batch consistency and supply chain transparency.

In conclusion, 5-OCTADIYNYL-DU CEP (CAS No. 938186-76-6) represents a multifaceted compound bridging gaps between academic research and commercial innovation. Its applications span from biomedical engineering to smart materials, making it a compound to watch in the evolving landscape of specialty chemicals.